Cas no 2525-62-4 (Hexyl isocyanate)
Hexyl isocyanate structure
Product Name:Hexyl isocyanate
CAS No:2525-62-4
MF:C7H13NO
MW:127.184221982956
MDL:MFCD00037047
CID:43119
PubChem ID:75659
Update Time:2025-04-18
Hexyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- Hexyl isocyanate
- 1-isocyanatohexane
- n-Hexyl Isocyanate
- 1-Hexyl isocyanate
- EINECS 219-763-8
- Hexane,1-isocyanato
- hexanisocyanate
- hexylmonoisocyanate
- Isocyanic Acid Hexyl Ester
- Isocyanicacid, hexyl ester (6CI,7CI,8CI)
- Hexylisocyanate
- EN300-2001188
- DTXSID8062492
- K9T9YK3VJU
- 1-isocyanatohexan
- Isocyanic acid n-hexyl ester
- Epitope ID:122965
- n-hexyl-isocyanate
- J-800358
- Hexyl isocyanate, 97%
- UNII-K9T9YK3VJU
- Hexane, 1-isocyanato-
- FT-0634343
- CHEBI:59058
- I0492
- MFCD00037047
- HMI
- n-Hexylisocyanate
- J-640355
- SCHEMBL77933
- isocyanatohexane
- hexyl monoisocyanate
- isocyanato-hexane
- Q26841203
- 2525-62-4
- NS00027847
- AKOS009158659
- 1-Isocyanatohexane #
- D91170
- DB-046655
- DTXCID8037251
- SY050950
-
- MDL： MFCD00037047
- Inchi： 1S/C7H13NO/c1-2-3-4-5-6-8-7-9/h2-6H2,1H3
- InChI Key： ANJPRQPHZGHVQB-UHFFFAOYSA-N
- SMILES： O=C=NCCCCCC
Computed Properties
- Exact Mass: 127.10000
- Monoisotopic Mass: 127.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 95.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- Color/Form: liquid
- Density: 0.873 g/mL at 25 °C(lit.)
- Boiling Point: 164°C(lit.)
- Flash Point: Fahrenheit: 138.2 ° f
Celsius: 59 ° c - Refractive Index: n20/D 1.421(lit.)
- Water Partition Coefficient: decomposition
- PSA: 29.43000
- LogP: 1.90250
- Sensitiveness: Air and humidity sensitivity
- Solubility: Not determined
Hexyl isocyanate Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H226-H300+H310+H330-H315-H319-H334
- Warning Statement： P210-P233-P240-P241+P242+P243-P260-P262-P264-P270-P271-P280-P284-P301+P310+P330-P302+P352+P310+P361+P364-P304+P340+P310-P305+P351+P338+P337+P313-P370+P378-P403+P233-P405-P501
- Hazardous Material transportation number：UN 3080 6.1/PG 2
- WGK Germany：3
- Hazard Category Code： 10-20/21/22-42
- Safety Instruction： S23-S36/37-S37/39-S26
- FLUKA BRAND F CODES：10-19-21
-
Hazardous Material Identification：
- Safety Term：6.1(a)
- Packing Group：II
- Risk Phrases：R36/37/38
- Packing Group：II
- Hazard Level：6.1(a)
- HazardClass：6.1(a)
- PackingGroup：II
- Storage Condition：0-10°C
Hexyl isocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Hexyl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H157416-100ml |
Hexyl isocyanate |
2525-62-4 | ≥98.0%(GC) | 100ml |
¥3079.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H157416-25ml |
Hexyl isocyanate |
2525-62-4 | ≥98.0%(GC) | 25ml |
¥906.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H157416-5ml |
Hexyl isocyanate |
2525-62-4 | ≥98.0%(GC) | 5ml |
¥278.90 | 2023-09-02 | |
| TRC | H252360-5g |
Hexyl isocyanate |
2525-62-4 | 5g |
$ 250.00 | 2022-06-04 | ||
| TRC | H252360-10g |
Hexyl isocyanate |
2525-62-4 | 10g |
$ 415.00 | 2022-06-04 | ||
| TRC | H252360-25g |
Hexyl isocyanate |
2525-62-4 | 25g |
$ 825.00 | 2022-06-04 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 414883-5ML |
Hexyl isocyanate |
2525-62-4 | 5ml |
¥589.68 | 2023-12-06 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 414883-25ML |
Hexyl isocyanate |
2525-62-4 | 25ml |
¥1815.18 | 2023-12-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H858378-25ml |
Hexyl Isocyanate |
2525-62-4 | 96% | 25ml |
890.00 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | I0492-5ML |
Hexyl Isocyanate |
2525-62-4 | >98.0%(GC) | 5ml |
¥520.00 | 2024-04-16 |
Hexyl isocyanate Related Literature
-
Min Zhang,Jingjing Zhang,Xufeng Ni,Zhiquan Shen RSC Adv. 2015 5 83295
-
Mahesh P. Bhatt,Jia Du,Elizabeth A. Rainbolt,Taniya M. S. K. Pathiranage,Peishen Huang,James F. Reuther,Bruce M. Novak,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A 2014 2 16148
-
Chi-Ho Heo,In-Gyu Bak,Chang-Geun Chae,Toshifumi Satoh,Jae-Suk Lee Polym. Chem. 2020 11 6073
-
Xuan Liu,Ru Cheng,Jianping Deng,Youping Wu RSC Adv. 2014 4 48796
-
Priyank N. Shah,Joonkeun Min,Jae-Suk Lee Chem. Commun. 2012 48 826
2525-62-4 (Hexyl isocyanate) Related Products
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- 3954-13-0(1-isocyanatopentane)
- 4877-14-9(Tetradecylisocyanate)
- 10124-86-4(Octane,1,8-diisocyanato-)
- 4747-81-3(n-Heptyl isocyanate;Heptyl isocyanate)
- 1943-84-6(Hexadecyl isocyanate)
- 4202-38-4(Dodecyl isocyanate)
- 3158-26-7(Octyl isocyanate)
- 13879-35-1(1,12-Diisocyanatododecane)
- 1191-69-1(Decyl isocyanate)
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